N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)-2-thiophenecarboxamide

• IUPAC Name: N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)thiophene-2-carboxamide
• InChI: InChI=1S/C15H12N2OS2/c1-10-13(11-6-3-2-4-7-11)16-15(20-10)17-14(18)12-8-5-9-19-12/h2-9H,1H3,(H,16,17,18)
• InChI Key: ZPFCTLLHNLVSMI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(S1)NC(=O)C2=CC=CS2)C3=CC=CC=C3
• Molecular Formula: C15H12N2OS2
• Molecular Weight: 300.4 g/mol

Description

N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)-2-thiophenecarboxamide is a useful research compound. Its molecular formula is C15H12N2OS2 and its molecular weight is 300.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 300.03910536 g/mol and the complexity rating of the compound is 347. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Anticancer Applications

• Synthesis and Evaluation Against Cancer Cell Lines : Compounds similar to N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)-2-thiophenecarboxamide have been synthesized and evaluated for anticancer activity against various cancer cell lines, showing moderate to excellent activity. This includes breast, lung, colon, and ovarian cancer cell lines, with some derivatives showing higher activity than the reference drug etoposide (Ravinaik et al., 2021).
• Novel Thiazole and 1,3,4-Thiadiazole Derivatives as Anticancer Agents : New pharmacophores containing the thiazole moiety, similar in structure to the compound , have been synthesized and evaluated as potent anticancer agents (Gomha et al., 2017).

Antimicrobial Applications

• Synthesis of Derivatives as Antimicrobial Agents : A series of derivatives, including N-phenyl-4-(4-(thiazol-2-yl)-phenyl)-thiazol-2-amine, have been synthesized and evaluated for antimicrobial activity. They exhibited potent activity against various bacterial and fungal strains, sometimes more than reference drugs (Bikobo et al., 2017).

Synthetic Applications

• Self-Organizing Mesogenic Materials : Thiazole-based compounds, including 1,3-thiazole, have been used to synthesize mesogenic materials with unique physical properties. These properties include reduced packing ability and low viscosity, imparted by the bent structure of the heterocyclic cores (Seed, 2007).
• Synthesis of Highly Functionalised Novel β-Lactam and Thiazolidine-Grafted Tetrahydrobenzothiophenes : Biologically active derivatives, like the thiazolidin-3-yl moiety, have been synthesized, displaying significant antimicrobial activities against various bacterial and fungal strains (Babu et al., 2012).